Cas no 2411284-33-6 (N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide)
N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- N-ethyl-N-{[ethyl(4-fluoro-3-methylphenyl)carbamoyl]methyl}prop-2-enamide
- 2411284-33-6
- Z2916679209
- EN300-26576530
- N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide
-
- Inchi: 1S/C16H21FN2O2/c1-5-15(20)18(6-2)11-16(21)19(7-3)13-8-9-14(17)12(4)10-13/h5,8-10H,1,6-7,11H2,2-4H3
- InChI Key: XSLACTJGVSGYHS-UHFFFAOYSA-N
- SMILES: C(N(CC)CC(N(CC)C1=CC=C(F)C(C)=C1)=O)(=O)C=C
Computed Properties
- Exact Mass: 292.15870608g/mol
- Monoisotopic Mass: 292.15870608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- Density: 1.124±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 467.2±45.0 °C(Predicted)
- pka: 0.64±0.50(Predicted)
N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26576530-0.05g |
N-ethyl-N-{[ethyl(4-fluoro-3-methylphenyl)carbamoyl]methyl}prop-2-enamide |
2411284-33-6 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide
N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide (CAS No. 2411284-33-6): A Comprehensive Overview
N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide (CAS No. 2411284-33-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of amide and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug discovery and development.
The chemical structure of N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide is characterized by a central amide bond flanked by an ethyl group and a substituted phenyl ring. The presence of the fluorine atom on the phenyl ring imparts additional stability and bioavailability, which are crucial factors in the design of effective pharmaceutical agents. The compound's molecular formula is C16H19FN2O2, with a molecular weight of approximately 300.33 g/mol.
Recent studies have highlighted the potential therapeutic applications of N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide has shown promise in neurodegenerative disease research. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound can cross the blood-brain barrier and modulate the activity of specific enzymes involved in neuroinflammation. This property makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its efficacy and safety as a therapeutic agent. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.
Clinical trials are currently underway to evaluate the safety and efficacy of N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported. These findings have paved the way for further clinical investigation, including Phase II and Phase III trials, which will provide more comprehensive data on its therapeutic potential.
The synthesis of N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide involves several well-established chemical reactions. One common approach involves the reaction of 4-fluoro-3-methylaniline with ethyl chloroacetate to form an intermediate amide, followed by condensation with acryloyl chloride to yield the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production in industrial settings.
In conclusion, N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide (CAS No. 2411284-33-6) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases and conditions.
2411284-33-6 (N-Ethyl-N-[2-[ethyl(4-fluoro-3-methylphenyl)amino]-2-oxoethyl]-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)